Cas no 332181-86-9 (4-chloro-2-thiophen-2-ylquinoline)

• Product Name: 4-chloro-2-thiophen-2-ylquinoline
• CAS No: 332181-86-9
• MF: C₁₃H₈ClNS
• MW: 245.727320671082
• CID: 1455842
• PubChem ID: 24903570
• Update Time: 2025-04-20

4-chloro-2-thiophen-2-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-thiophen-2-ylquinoline
• 4-chloro-2-thiophen-3-yl-quinoline
• 4-CHLORO-2-THIOPHEN-2-YL-QUINOLINE
• 4-Chloro-2-(thiophen-2-yl)quinoline
• DB-068784
• 332181-86-9
• SB71966
• DTXSID30647947

• Inchi： 1S/C13H8ClNS/c14-10-8-12(13-6-3-7-16-13)15-11-5-2-1-4-9(10)11/h1-8H
• InChI Key： PYKSRYYHLLCVMN-UHFFFAOYSA-N
• SMILES： ClC1C=C(C2=CC=CS2)N=C2C=CC=CC2=1

Computed Properties

• Exact Mass: 245.00700
• Monoisotopic Mass: 245.0065981g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 41.1Ų

Experimental Properties

• PSA: 41.13000
• LogP: 4.61670